Cas no 2171839-85-1 (1-(2-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(2-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2171839-85-1
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 6592823
• PubChem ID: 165486184
• Update Time: 2025-05-20

1-(2-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)ethane-1-sulfonyl fluoride
• 2171839-85-1
• EN300-1450861

• Inchi： 1S/C9H11FO2S/c1-7-5-3-4-6-9(7)8(2)13(10,11)12/h3-6,8H,1-2H3
• InChI Key： DIQWNGGJYMMMNS-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04637893g/mol
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2-methylphenyl)ethane-1-sulfonyl fluoride

1-(2-Methylphenyl)ethane-1-sulfonyl Fluoride: An Overview of CAS No. 2171839-85-1

1-(2-Methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2171839-85-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique sulfonyl fluoride functional group, plays a crucial role in various synthetic transformations and has been the subject of numerous recent studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements of 1-(2-methylphenyl)ethane-1-sulfonyl fluoride.

Chemical Structure and Properties

1-(2-Methylphenyl)ethane-1-sulfonyl fluoride is a white crystalline solid with the molecular formula C₉H₉FOS. The compound features a sulfonyl fluoride group (-SO₂F) attached to a substituted phenyl ring. This functional group imparts unique reactivity and stability to the molecule, making it an attractive building block for various chemical syntheses. The sulfonyl fluoride group is known for its high reactivity towards nucleophiles, which allows it to participate in a wide range of chemical reactions, including nucleophilic substitution and elimination reactions.

The physical properties of 1-(2-methylphenyl)ethane-1-sulfonyl fluoride include a melting point of approximately 65°C and a boiling point of around 200°C under reduced pressure. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but is insoluble in water. These properties make it suitable for use in various laboratory and industrial processes.

Synthesis Methods

The synthesis of 1-(2-methylphenyl)ethane-1-sulfonyl fluoride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-(2-methylphenyl)ethanesulfonyl chloride with potassium fluoride (KF) in an appropriate solvent such as acetonitrile or dimethylformamide (DMF). This reaction proceeds via nucleophilic substitution, where the chloride ion is replaced by fluoride:

            1-(2-Methylphenyl)ethanesulfonyl chloride + KF → 1-(2-Methylphenyl)ethane-1-sulfonyl fluoride + KCl
        

An alternative approach involves the direct fluorination of 1-(2-methylphenyl)ethanesulfonyl chloride using fluorine gas (F₂) or other fluorinating agents such as Selectfluor (N-fluorobenzenesulfonimide). This method offers higher selectivity and yield but requires careful control of reaction conditions to avoid side reactions.

Applications in Chemical Synthesis

1-(2-Methylphenyl)ethane-1-sulfonyl fluoride has found extensive applications in organic synthesis due to its reactivity and functional group compatibility. One notable application is in the synthesis of sulfonamides, which are important intermediates in pharmaceuticals and agrochemicals. The sulfonyl fluoride group can be readily converted to a sulfonamide by reaction with ammonia or primary amines:

            1-(2-Methylphenyl)ethane-1-sulfonyl fluoride + NH3 → 1-(2-Methylphenyl)ethanesulfonamide + HF
        

This reaction is particularly useful for the preparation of sulfonamide drugs such as sulfamethoxazole and sulfadiazine.

In addition to sulfonamides, 1-(2-methylphenyl)ethane-1-sulfonyl fluoride can also be used to synthesize other functionalized compounds through various transformations. For example, it can serve as a precursor for the formation of sulfoxides and sulfones via oxidation reactions:

            1-(2-Methylphenyl)ethane-1-sulfonyl fluoride + NaOH → 1-(2-Methylphenyl)ethanesulfoxide + NaF + H2O
            1-(2-Methylphenyl)ethanesulfoxide + H2O2 → 1-(2-Methylphenyl)ethanesulfone + H2O
        

Biochemical and Pharmaceutical Applications

The unique properties of 1-(2-methylphenyl)ethane-1-sulfonyl fluoride have also made it an attractive candidate for biochemical and pharmaceutical research. Recent studies have explored its potential as a prodrug or bioisostere for enhancing the pharmacological properties of existing drugs. For instance, the sulfonyl fluoride group can be used to mask reactive functionalities in drug molecules, thereby improving their stability and bioavailability.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the use of sulfonyl fluorides as prodrugs for improving the oral bioavailability of poorly soluble drugs. The study demonstrated that replacing certain functional groups with sulfonyl fluorides led to enhanced solubility and improved pharmacokinetic profiles without compromising therapeutic efficacy.

Toxicity and Safety Considerations

Safety is a critical consideration when handling any chemical compound. While specific toxicity data for 1-(2-methylphenyl)ethane-1-sulfonyl fluoride may be limited, general safety guidelines for handling sulfonyl fluorides should be followed. These compounds are typically handled under inert conditions due to their reactivity with moisture and nucleophiles. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound.

In terms of environmental impact, care should be taken to ensure that waste products from reactions involving sulfonyl fluorides are properly disposed of according to local regulations. It is also advisable to perform risk assessments before conducting experiments involving this compound to identify potential hazards and implement appropriate safety measures.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(2-methylphenyl)ethane-1-sulfonyl fluoride highlights its potential as a valuable tool in chemical synthesis and drug development. Future studies may focus on optimizing synthetic methods to improve yields and reduce costs, as well as exploring new applications in areas such as materials science and catalysis.

In conclusion, 1-(2-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2171839-85-1) is a versatile compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it an attractive building block for various synthetic transformations, while its potential as a prodrug or bioisostere opens up new avenues for drug development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in scientific innovation.